N,N'-(1,2-ethynediyldi-2,1-phenylene)bis[2-(2-naphthyloxy)acetamide]

• IUPAC Name: 2-naphthalen-2-yloxy-N-[2-[2-[2-[(2-naphthalen-2-yloxyacetyl)amino]phenyl]ethynyl]phenyl]acetamide
• InChI: InChI=1S/C38H28N2O4/c41-37(25-43-33-21-19-27-9-1-3-13-31(27)23-33)39-35-15-7-5-11-29(35)17-18-30-12-6-8-16-36(30)40-38(42)26-44-34-22-20-28-10-2-4-14-32(28)24-34/h1-16,19-24H,25-26H2,(H,39,41)(H,40,42)
• InChI Key: PKAVYZLTZNJPPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=O)NC3=CC=CC=C3C#CC4=CC=CC=C4NC(=O)COC5=CC6=CC=CC=C6C=C5
• Molecular Formula: C38H28N2O4
• Molecular Weight: 576.6 g/mol

Description

N,N'-(1,2-ethynediyldi-2,1-phenylene)bis[2-(2-naphthyloxy)acetamide] is a chemical compound that has been synthesized in recent years for its potential use in scientific research. This compound is also known as ENPA and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N,N'-(1,2-ethynediyldi-2,1-phenylene)bis[2-(2-naphthyloxy)acetamide] is not fully understood. However, it has been proposed that the compound may inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It has also been suggested that the compound may interact with metal ions to form complexes, which could be responsible for its fluorescent properties.
Biochemical and Physiological Effects:
N,N'-(1,2-ethynediyldi-2,1-phenylene)bis[2-(2-naphthyloxy)acetamide] has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and has been found to have potential as a fluorescent probe for the detection of metal ions. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using N,N'-(1,2-ethynediyldi-2,1-phenylene)bis[2-(2-naphthyloxy)acetamide] in lab experiments is its potential as a fluorescent probe for the detection of metal ions. This could be useful in various fields, including environmental monitoring and biological imaging. However, one limitation of using this compound is that its mechanism of action is not fully understood, which could make it difficult to interpret results from experiments.

Future Directions

There are several future directions for research on N,N'-(1,2-ethynediyldi-2,1-phenylene)bis[2-(2-naphthyloxy)acetamide]. One area of research could be to further investigate its potential as a fluorescent probe for the detection of metal ions. Another area of research could be to study its mechanism of action in more detail to better understand its potential use as an anti-cancer agent. Additionally, further studies could be done to explore the potential of this compound in other areas of scientific research.

Synthesis Methods

The synthesis of N,N'-(1,2-ethynediyldi-2,1-phenylene)bis[2-(2-naphthyloxy)acetamide] involves the reaction of 1,2-dibromoethane with 2-naphthol in the presence of potassium carbonate to obtain 1,2-bis(2-hydroxyphenyl)ethane. This intermediate is then reacted with 2-bromoacetic acid in the presence of triethylamine to obtain the final product.

Scientific Research Applications

N,N'-(1,2-ethynediyldi-2,1-phenylene)bis[2-(2-naphthyloxy)acetamide] has been found to have potential applications in scientific research. It has been studied for its ability to inhibit the growth of cancer cells and has shown promising results in vitro. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions.